Cas no 208264-60-2 (Ethyl 2,5-dibromothiazole-4-carboxylate)

Ethyl 2,5-dibromothiazole-4-carboxylate is a brominated thiazole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive dibromo and ester functional groups make it valuable for constructing complex heterocyclic frameworks, particularly in the development of bioactive molecules and agrochemicals. The compound’s high purity and stability ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its structural versatility allows for further functionalization, enabling the synthesis of tailored thiazole-based compounds. Suitable for laboratory-scale and industrial applications, this reagent is handled under standard safety protocols due to its halogenated nature.
Ethyl 2,5-dibromothiazole-4-carboxylate structure
208264-60-2 structure
Product Name:Ethyl 2,5-dibromothiazole-4-carboxylate
CAS No:208264-60-2
MF:C6H5Br2NO2S
MW:314.982398748398
MDL:MFCD09265487
CID:239040
PubChem ID:16427146
Update Time:2025-10-18

Ethyl 2,5-dibromothiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,5-DIBROMO-THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • 4-Thiazolecarboxylicacid, 2,5-dibromo-, ethyl ester
    • Ethyl 2,5-dibromo-1,3-thiazole-4-carboxylate
    • Ethyl 2,5-dibromothiazole-4-carboxylate
    • 2,4-DICHLOROBENZYLISOCYANIDE
    • 2,5-dibromo-1,3-thiazole-4-carboxylic acid ethyl ester
    • ethyl 2,5-dibromothiazolecarboxylate
    • F2158-0658
    • ethyl2,5-dibromothiazole-4-carboxylate
    • Ethyl 2,5-dibromo-4-thiazolecarboxylate
    • VT10165
    • RP06913
    • E2654G1
    • ST2419293
    • AB0028263
    • X0321
    • CS
    • SCHEMBL8726638
    • PS-7069
    • AKOS015835067
    • SY046592
    • AM20090173
    • DS-0640
    • A4531
    • EN300-238350
    • FT-0649725
    • 208264-60-2
    • 4-Thiazolecarboxylic acid, 2,5-dibromo-, ethyl ester
    • MFCD09265487
    • DTXSID40586050
    • W-206564
    • C6H5Br2NO2S
    • CS-0030443
    • DB-066339
    • MDL： MFCD09265487
    • Inchi： 1S/C6H5Br2NO2S/c1-2-11-5(10)3-4(7)12-6(8)9-3/h2H2,1H3
    • InChI Key： SAEIBOLCDWLABF-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=O)OCC)N=C(S1)Br

Computed Properties

  • Exact Mass: 312.84100
  • Monoisotopic Mass: 312.84077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.982
  • PSA: 67.43000
  • LogP: 2.84480

Ethyl 2,5-dibromothiazole-4-carboxylate Security Information

Ethyl 2,5-dibromothiazole-4-carboxylate Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Ethyl 2,5-dibromothiazole-4-carboxylate Pricemore >>

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Ethyl 2,5-dibromothiazole-4-carboxylate Production Method

Ethyl 2,5-dibromothiazole-4-carboxylate Related Literature

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